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Compound of Interest

Compound Name: Pazufloxacin-d4

Cat. No.: B15142614

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Pazufloxacin-d4, a deuterated analog of the fluoroquinolone antibiotic
Pazufloxacin. The information is intended for researchers, scientists, and professionals in drug
development who work with this stable isotope-labeled compound.

Compound Information

Identifier Value

Product Name Pazufloxacin-d4 Mesylate

CAS Number 1346602-97-8[1][2]

Molecular Formula C16H11D4FN204 « CH403S]2]
Molecular Weight 418.43 g/mol [1][3]

(S)-10-(1-Aminocyclopropyl-2,2,3,3-d4)-9-fluoro-
3-methyl-7-0x0-2,3-dihydro-7H-[1]

Synonyms . L . .
[3]oxazino[2,3,4-ijJquinoline-6-carboxylic acid

compound with methanesulfonic Acid (1:1)[1]

Recommended Storage Conditions

The stability of Pazufloxacin-d4 is critical for its use as an internal standard in analytical
studies and for maintaining its isotopic purity. Based on supplier recommendations, the
following storage conditions should be observed.
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Long-Term and Short-Term Storage

Condition Temperature Duration Notes
-20°C[2] or 2-8°C As specified by the Protect from light and
Long-Term Storage ] ] ]
(Refrigerator)[1] supplier moisture.
Sealed storage, away
In Solvent -80°C 6 months

from moisture.[4]

Sealed storage, away
-20°C 1 month _
from moisture.[4]

Shipping Ambient Temperature < 2 weeks [4]

It is crucial to consult the Certificate of Analysis provided by the supplier for specific storage
recommendations for a particular batch of Pazufloxacin-d4.[5]

Stability Profile and Degradation

While specific stability studies on Pazufloxacin-d4 are not extensively published, the stability
of its non-deuterated counterpart, Pazufloxacin, has been investigated under various stress
conditions. These studies provide valuable insights into the potential degradation pathways of
Pazufloxacin-d4.

Stress Testing of Pazufloxacin

Forced degradation studies of Pazufloxacin mesylate have shown that the compound is
susceptible to degradation under acidic and oxidative conditions.[6] Minimal degradation was
observed under basic, thermal, and photolytic stress.[6]

Acidic Conditions: Degradation is observed when exposed to 0.1 M HCI at 80°C for 8 hours.

[6]

Oxidative Conditions: Significant degradation occurs in the presence of an oxidizing agent.[6]

Alkaline Conditions: The drug is relatively stable in the presence of a base.[7]

Thermal and Photolytic Conditions: Pazufloxacin shows good stability under heat and light
stress.[6]
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The primary degradation pathways for fluoroquinolones in advanced oxidation processes
include piperazine ring cleavage, defluorination, hydroxylation, and decarboxylation.[8] It is
plausible that Pazufloxacin-d4 would follow similar degradation patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15142614#pazufloxacin-d4-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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